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An In-depth Technical Guide to the Fundamental Properties of Single-Crystal Cesium Vanadate

(Cs₂V₃O₈)

Introduction
Cesium vanadate, specifically the single-crystal form of Cs₂V₃O₈, has garnered interest within

the scientific community due to its intriguing structural and physical properties. This technical

guide provides a comprehensive overview of the fundamental characteristics of single-crystal

Cs₂V₃O₈, including its crystal structure, thermal, magnetic, and electrical properties. The

information is tailored for researchers, scientists, and professionals in materials science and

related fields.

Crystal Structure and Synthesis
Single-crystal Cs₂V₃O₈ belongs to the fresnoite-type structural family and possesses a

noncentrosymmetric polar space group, P4bm.[1][2] Its structure is characterized by a two-

dimensional layered arrangement of corner-sharing V⁵⁺O₄ and V⁴⁺O₅ polyhedra, with cesium

cations situated between these layers.[1][2] This alignment of polyhedra results in a

macroscopic polarity along the c-axis.[1]

Crystallographic Data
The crystallographic parameters for single-crystal Cs₂V₃O₈ are summarized in the table below.
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Property Value

Chemical Formula Cs₂V₃O₈

Crystal System Tetragonal

Space Group P4bm

Lattice Parameter (a) 8.9448(4) Å

Lattice Parameter (c) 6.0032(3) Å

Unit Cell Volume (V) 480.31(4) Å³

Formula Units per Cell (Z) 2

Experimental Protocols: Synthesis of Single-Crystal
Cs₂V₃O₈
Single crystals of Cs₂V₃O₈ can be synthesized via a two-step hydrothermal method.[3]

Step 1: Preparation of Vanadyl Oxalate Precursor

An aqueous solution of Vanadium pentoxide (V₂O₅) and oxalic acid is prepared.

The solution is placed in an autoclave and heated to 150 °C for 12 hours.

Step 2: Hydrothermal Synthesis of Cs₂V₃O₈

Cesium carbonate (Cs₂CO₃) is added to the precursor solution from Step 1.

The resulting mixture is sealed in an autoclave and heated to 150 °C for 24 hours.

After the reaction, the autoclave is cooled to room temperature, yielding single crystals of

Cs₂V₃O₈.

Physical and Chemical Properties
The fundamental properties of single-crystal Cs₂V₃O₈ have been investigated through various

characterization techniques.
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Thermal and Magnetic Properties
While detailed thermal expansion data is not readily available, thermal properties have been

characterized.[1][2] The magnetic properties indicate that Cs₂V₃O₈ exhibits short-range

antiferromagnetic ordering at approximately 7 K.[1][2]

Property Value

Pyroelectric Coefficient -2.0 µC m⁻² K⁻¹

Effective Magnetic Moment (V⁴⁺) 1.78 µB

Magnetic Ordering Temperature ~7 K

Electrical Properties
Frequency-dependent polarization measurements have shown that Cs₂V₃O₈ is not

ferroelectric.[1][2] Studies on the DC electrical conductivity of a related compound, CsVO₃,

indicate a sharp change in conductivity at its phase transition temperature, with an exponential

increase in the ferroelectric region.[4] For CsVO₃, the conductivity below the transition

temperature is of a mixed ionic-electronic type.[4]

Experimental Protocols: Characterization
Single-Crystal X-ray Diffraction (SC-XRD):

A suitable single crystal of Cs₂V₃O₈ is mounted on a goniometer.

The crystal is irradiated with a monochromatic X-ray beam.

Diffraction patterns are collected at various crystal orientations.

The collected data is processed to determine the crystal structure, space group, and lattice

parameters.

Pyroelectric Measurements:

A thin, polished single crystal is coated with conductive electrodes on opposite faces

perpendicular to the polar axis.
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The crystal is subjected to a controlled temperature ramp.

The resulting pyroelectric current is measured as a function of temperature using an

electrometer.

The pyroelectric coefficient is calculated from the measured current and the rate of

temperature change.

Magnetic Susceptibility Measurements:

A single crystal is placed in a magnetometer (e.g., a SQUID magnetometer).

The magnetic moment of the sample is measured as a function of temperature and applied

magnetic field.

The magnetic susceptibility is calculated from the measured magnetic moment.

Conclusion
Single-crystal Cesium Vanadate (Cs₂V₃O₈) presents a unique combination of a

noncentrosymmetric crystal structure with pyroelectric and antiferromagnetic properties. The

established hydrothermal synthesis route provides a reliable method for obtaining high-quality

single crystals for further investigation. The data and experimental protocols summarized in this

guide offer a solid foundation for researchers and scientists to explore the potential applications

of this material in various technological fields. Further research into its optical and detailed

thermal properties would provide a more complete understanding of this fascinating material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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